4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14ClNO2S/c1-11-5-3-4-6-14(11)16(2)19(17,18)13-9-7-12(15)8-10-13/h3-10H,1-2H3
• InChI Key: WZJLTZGBHVFWQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N(C)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol

Description

4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamide, also known as Methylclofenapate, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been synthesized through various methods and has shown potential in various applications.

Mechanism of Action

4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate is believed to work by modulating the activity of GABA receptors in the brain. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity. 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate enhances the activity of GABA receptors, leading to anxiolytic and antinociceptive effects.
Biochemical and Physiological Effects:
4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease anxiety-like behavior in animal models, as well as reduce pain sensitivity. 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate has also been shown to improve learning and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate in lab experiments is its relatively simple synthesis method. It is also a highly pure compound, making it easy to work with. One limitation of using 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate is its limited solubility, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate. One area of interest is its potential as a treatment for anxiety disorders and chronic pain in humans. Further research is needed to determine the efficacy and safety of 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate in humans. Another area of interest is its potential as a treatment for Alzheimer's disease. Additional studies are needed to determine the mechanisms underlying its effects on learning and memory, and whether it could be used to treat cognitive deficits in Alzheimer's disease.

Synthesis Methods

4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate can be synthesized through various methods, including the reaction of 4-chlorobenzenesulfonyl chloride with N-methyl-N-(2-methylphenyl)amine, or the reaction of 4-chlorobenzenesulfonic acid with N-methyl-N-(2-methylphenyl)amine followed by the addition of thionyl chloride. The synthesis of 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate is relatively simple and yields a high purity product.

Scientific Research Applications

4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate has been widely used in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antinociceptive effects, making it a potential treatment option for anxiety disorders and chronic pain. 4-chloro-N-methyl-N-(2-methylphenyl)benzenesulfonamideapate has also been studied for its effects on learning and memory, as well as its potential as a treatment for Alzheimer's disease.